molecular formula C10H13N3 B8603319 (1-ethyl-1H-indazol-5-yl)methanamine

(1-ethyl-1H-indazol-5-yl)methanamine

Cat. No.: B8603319
M. Wt: 175.23 g/mol
InChI Key: DKLRSCLTXAOSFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Ethyl-1H-indazol-5-yl)methanamine is a heterocyclic amine featuring an indazole core substituted with an ethyl group at the 1-position and a methanamine group at the 5-position. Indazole, a bicyclic structure comprising fused benzene and pyrazole rings, imparts unique electronic and steric properties.

Properties

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

(1-ethylindazol-5-yl)methanamine

InChI

InChI=1S/C10H13N3/c1-2-13-10-4-3-8(6-11)5-9(10)7-12-13/h3-5,7H,2,6,11H2,1H3

InChI Key

DKLRSCLTXAOSFP-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=C(C=C(C=C2)CN)C=N1

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues by Heterocycle Core

Indazole Derivatives
  • (3-Methyl-1H-indazol-5-yl)methanamine (CAS 267875-56-9) :

    • Structural Differences : Methyl substitution at position 3 vs. ethyl at position 1.
    • Physicochemical Properties : Molecular formula C₉H₁₁N₃ (MW 161.20), compared to C₁₀H₁₃N₃ (MW 175.23) for the target compound. The ethyl group increases molecular weight and logP, enhancing lipophilicity .
    • Applications : Listed in supplier catalogs (ChemBK), indicating industrial or research use.
  • 1H-Indazol-5-yl(phenyl)methanamine (12b) :

    • Structural Differences : Phenyl group at the methanamine nitrogen vs. the target’s unsubstituted methanamine.
    • Relevance : Synthesized via flow chemistry, highlighting utility in high-throughput drug discovery .
Benzimidazole and Indole Derivatives
  • N-(1H-Benzimidazol-2-yl)-1-(4-chlorophenyl)methanamine :

    • Structural Differences : Benzimidazole core with a 4-chlorophenyl substituent.
    • Biological Activity : Inhibits wheat germination, demonstrating bioactivity influenced by substituents .
  • (1-Methyl-1H-indol-5-yl)methanamine :

    • Core Difference : Indole (benzene + pyrrole) vs. indazole (benzene + pyrazole).
    • Impact : Indazole’s additional nitrogen may improve metabolic stability and hydrogen-bonding capacity .
Imidazole and Triazole Derivatives
  • (1-Ethyl-1H-imidazol-5-yl)methanamine :

    • Core Difference : Imidazole (5-membered, two adjacent nitrogens) vs. indazole.
    • Properties : Smaller molecular formula (C₆H₁₁N₃) and higher polarity due to imidazole’s aromaticity .
  • 1-(5-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride :

    • Core Difference : Triazole (three nitrogens) with a hydrochloride salt.
    • Applications : Salt forms improve solubility for pharmaceutical use .
Table 1: Key Properties of Selected Compounds
Compound Name Heterocycle Molecular Formula Molecular Weight Substituents Notable Properties
(1-Ethyl-1H-indazol-5-yl)methanamine Indazole C₁₀H₁₃N₃ 175.23 1-ethyl, 5-methanamine High lipophilicity
(3-Methyl-1H-indazol-5-yl)methanamine Indazole C₉H₁₁N₃ 161.20 3-methyl, 5-methanamine Supplier availability
N-(1H-Benzimidazol-2-yl)-1-(4-Cl-Ph)methanamine Benzimidazole C₁₄H₁₂ClN₃ 257.72 2-methanamine, 4-Cl-Ph Bioactive (germination inhibition)
1-(5-Methyl-triazol-3-yl)ethanamine HCl Triazole C₅H₁₁ClN₄ 162.62 5-methyl, ethanamine HCl Enhanced solubility

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.